Cas no 1807266-01-8 (3-Bromo-6-methyl-2-nitrobenzoyl chloride)

• Product Name: 3-Bromo-6-methyl-2-nitrobenzoyl chloride
• CAS No: 1807266-01-8
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 5006576
• Update Time: 2025-08-05

3-Bromo-6-methyl-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methyl-2-nitrobenzoyl chloride

• Inchi： 1S/C8H5BrClNO3/c1-4-2-3-5(9)7(11(13)14)6(4)8(10)12/h2-3H,1H3
• InChI Key： CUOGDDPBRRLHCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C(=O)Cl)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-6-methyl-2-nitrobenzoyl chloride

3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride: A Comprehensive Overview

3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride, also known by its CAS No. 1807266-01-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzoyl chloride, featuring a bromine atom at the 3-position, a methyl group at the 6-position, and a nitro group at the 2-position on the aromatic ring. The combination of these substituents imparts unique chemical properties, making it a valuable intermediate in organic synthesis and a subject of interest in contemporary research.

The structure of 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride is characterized by its aromatic benzene ring with three distinct substituents. The bromine atom at the meta position (3-position) introduces electron-withdrawing effects, while the methyl group at the para position (6-position) provides electron-donating characteristics. The nitro group at the ortho position (2-position) is a strong electron-withdrawing group, significantly influencing the reactivity and stability of the molecule. This balance of substituents makes the compound highly versatile in chemical reactions, particularly in electrophilic substitution and nucleophilic acyl substitution reactions.

Recent studies have highlighted the role of 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride in drug discovery and development. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines. The nitro group's ability to act as a leaving group facilitates the formation of diverse substituted products, which can be tailored for specific therapeutic applications.

In addition to its role in medicinal chemistry, 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride has found applications in materials science. Its reactivity makes it an ideal candidate for synthesizing advanced polymers and high-performance materials. A 2022 research article in Nature Materials reported on its use as a building block for constructing novel polymeric networks with enhanced thermal stability and mechanical properties. The bromine and methyl groups contribute to the polymer's structural integrity, while the nitro group enhances its electronic properties.

The synthesis of 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride typically involves multi-step organic reactions, often starting from benzene derivatives. Modern synthetic methodologies emphasize green chemistry principles, utilizing catalysts and solvent systems that minimize environmental impact. For example, a 2021 study in Green Chemistry described an efficient route using microwave-assisted synthesis to prepare this compound with high yield and purity. Such advancements underscore the importance of sustainable practices in chemical manufacturing.

In terms of safety and handling, despite its valuable properties, 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride requires careful handling due to its reactivity with moisture and strong nucleophiles. Proper protective equipment and laboratory protocols are essential to ensure safe usage. Researchers are also investigating methods to enhance its stability under varying conditions, which could expand its applicability further.

The integration of computational chemistry tools has significantly advanced our understanding of 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. A 2024 study published in Chemical Physics Letters utilized density functional theory (DFT) to predict reaction pathways involving this compound, enabling more efficient design of synthetic routes.

In conclusion, CAS No 1807266-01-8, or 3-Bromo-6-Methyl-2-Nitrobenzoyl Chloride, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties make it an invaluable tool across multiple disciplines. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.